Cas no 1805384-83-1 (5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1805384-83-1
• MF: C₆H₂BrClF₂IN
• MW: 368.345058917999
• CID: 4858250
• Update Time: 2025-05-21

5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2BrClF2IN/c7-2-1-12-5(6(9)10)4(11)3(2)8/h1,6H
• InChI Key： JULARZHGCHFFGF-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine

Introduction to 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805384-83-1)

5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine, with the CAS number 1805384-83-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications.

The structural features of 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine make it an attractive scaffold for the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of multiple halogen atoms, specifically bromine, chlorine, and iodine, as well as a difluoromethyl group, provides numerous opportunities for further functionalization and derivatization. These substituents not only enhance the compound's reactivity but also contribute to its potential pharmacological properties.

In recent years, there has been a growing interest in the exploration of halogenated pyridines due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that pyridine derivatives can exhibit potent activity against a range of targets, including kinases, transcription factors, and ion channels. The unique combination of substituents in 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine positions it as a valuable building block for the synthesis of next-generation drugs.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The halogen atoms serve as handles for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it a desirable feature in drug design.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine. These innovations have not only reduced production costs but also opened up new avenues for exploring its applications. For example, transition metal-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups into the pyridine core, leading to a diverse library of derivatives with unique biological activities.

The agrochemical industry has also benefited from the versatility of 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The presence of multiple reactive sites in this compound allows for the creation of novel agrochemicals with enhanced efficacy and environmental safety.

In conclusion, 5-Bromo-4-chloro-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805384-83-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and crop protection. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand even further, driving advancements across multiple industries.